![molecular formula C18H18N2O3 B4845899 7,7-dimethyl-2,5-dioxo-N-phenyl-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamide](/img/structure/B4845899.png)
7,7-dimethyl-2,5-dioxo-N-phenyl-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamide
Overview
Description
7,7-dimethyl-2,5-dioxo-N-phenyl-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamide, also known as DMQX, is a compound that has been extensively studied for its potential applications in scientific research. DMQX belongs to the class of quinoline derivatives and has been found to exhibit potent effects on the central nervous system.
Mechanism of Action
7,7-dimethyl-2,5-dioxo-N-phenyl-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamide acts as a competitive antagonist of the AMPA receptor by binding to its ion channel and preventing the influx of calcium ions into the cell. This inhibition of calcium influx leads to a decrease in synaptic transmission and can ultimately result in a reduction in neuronal excitability.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in the brain. It has been shown to decrease the release of glutamate, increase the release of GABA, and reduce the activity of NMDA receptors. These effects can result in a decrease in neuronal excitability, which may be beneficial in the treatment of certain neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 7,7-dimethyl-2,5-dioxo-N-phenyl-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamide in lab experiments is its potency as an antagonist of the AMPA receptor. This allows for precise control of synaptic transmission and can be useful in studying the role of the AMPA receptor in various physiological processes. However, one limitation of using this compound is its potential off-target effects on other ion channels and receptors. Careful experimental design and control are necessary to ensure that the observed effects are specific to the AMPA receptor.
Future Directions
There are several potential future directions for research involving 7,7-dimethyl-2,5-dioxo-N-phenyl-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamide. One area of interest is the use of this compound as a tool to study the role of the AMPA receptor in various neurological disorders, such as epilepsy and Alzheimer's disease. Another potential direction is the development of new compounds based on the structure of this compound that may have improved potency and selectivity for the AMPA receptor. Additionally, further investigation into the off-target effects of this compound may help to elucidate the roles of other ion channels and receptors in synaptic transmission and neuronal excitability.
Scientific Research Applications
7,7-dimethyl-2,5-dioxo-N-phenyl-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamide has been widely used in scientific research to study the function of ionotropic glutamate receptors in the brain. Specifically, this compound has been found to be a potent antagonist of the AMPA receptor, which is involved in synaptic plasticity and learning and memory processes.
properties
IUPAC Name |
7,7-dimethyl-2,5-dioxo-N-phenyl-6,8-dihydro-1H-quinoline-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3/c1-18(2)9-14-12(15(21)10-18)8-13(17(23)20-14)16(22)19-11-6-4-3-5-7-11/h3-8H,9-10H2,1-2H3,(H,19,22)(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUPBJBHVJOQWGW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C=C(C(=O)N2)C(=O)NC3=CC=CC=C3)C(=O)C1)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.